2-(Methylamino)-2-(pyridin-4-yl)acetic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 2-(methylamino)-2-pyridin-4-ylacetic acid
• InChI: InChI=1S/C8H10N2O2/c1-9-7(8(11)12)6-2-4-10-5-3-6/h2-5,7,9H,1H3,(H,11,12)
• InChI Key: ONXRSZJWGWLLKO-UHFFFAOYSA-N
• Canonical SMILES: CNC(C1=CC=NC=C1)C(=O)O

Description

2-(Methylamino)-2-(pyridin-4-yl)acetic acid: , also known as methylaminopyridineacetic acid , is a chemical compound with the following structural formula:

$$\text{CH}_3\text{NH}\text{C}(\text{H}_3)\text{COOH}$$CH3​NHC(H3​)COOH

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• It contains a methylamino group (–CH₃NH–) attached to the pyridine ring at the 4-position.
• The compound is a derivative of pyridine and belongs to the class of carboxylic acids.
• It is used in various scientific and industrial applications due to its unique properties.

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Mechanism of Action

• The exact mechanism of action for this compound depends on its specific application.
• In drug development, it may interact with specific molecular targets (such as enzymes or receptors) to exert its effects.
• Further research is needed to elucidate its precise mechanisms.

Comparison with Similar Compounds

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